Cas no 1257706-88-9 (2-amino-1,2,4triazolo1,5-apyridin-8-ol)

• Product Name: 2-amino-1,2,4triazolo1,5-apyridin-8-ol
• CAS No: 1257706-88-9
• MF: C₆H₆N₄O
• MW: 150.138040065765
• MDL: MFCD20727095
• CID: 4565262
• PubChem ID: 67481450
• Update Time: 2025-10-28

2-amino-1,2,4triazolo1,5-apyridin-8-ol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-8-hydroxy-[1,2,4]triazolo[1,5-a]pyridine
• 2-amino-[1,2,4]triazolo[1,5-a]pyridin-8-ol
• 2-amino-1,2,4triazolo1,5-apyridin-8-ol

• MDL： MFCD20727095
• Inchi： 1S/C6H6N4O/c7-6-8-5-4(11)2-1-3-10(5)9-6/h1-3,11H,(H2,7,9)
• InChI Key： DHZJZGXTSGNISR-UHFFFAOYSA-N
• SMILES： C12=NC(N)=NN1C=CC=C2O

Computed Properties

• Exact Mass: 150.054
• Monoisotopic Mass: 150.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4A^2

Additional information on 2-amino-1,2,4triazolo1,5-apyridin-8-ol

Recent Advances in the Study of 2-amino-1,2,4-triazolo[1,5-a]pyridin-8-ol (CAS: 1257706-88-9) in Chemical Biology and Pharmaceutical Research

The compound 2-amino-1,2,4-triazolo[1,5-a]pyridin-8-ol (CAS: 1257706-88-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by a fused triazolopyridine core, exhibits remarkable versatility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have elucidated its mechanism of action and explored its efficacy in various disease models, positioning it as a promising candidate for further preclinical and clinical investigation.

One of the most notable advancements in the study of this compound is its role as a selective kinase inhibitor. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 2-amino-1,2,4-triazolo[1,5-a]pyridin-8-ol exhibit potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The compound's ability to bind to the ATP-binding site of these kinases with high affinity was confirmed through X-ray crystallography and molecular docking studies, providing a structural basis for its selectivity and potency.

In addition to its anticancer potential, recent investigations have highlighted the antimicrobial properties of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-amino-1,2,4-triazolo[1,5-a]pyridin-8-ol derivatives exhibit broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The mechanism of action involves disruption of bacterial cell wall synthesis and inhibition of key enzymatic pathways, making it a viable candidate for addressing the global challenge of antimicrobial resistance.

The synthetic accessibility of 2-amino-1,2,4-triazolo[1,5-a]pyridin-8-ol has also been a focus of recent research. A novel, scalable synthesis route was developed and published in Organic Process Research & Development (2023), which significantly improves the yield and purity of the compound while reducing production costs. This advancement is expected to facilitate its broader application in medicinal chemistry and accelerate the development of new derivatives with enhanced pharmacological properties.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have revealed limitations in oral bioavailability and metabolic stability, prompting ongoing research into prodrug strategies and formulation optimization. Furthermore, comprehensive toxicological assessments are needed to ensure its safety profile meets regulatory standards for human use.

In conclusion, 2-amino-1,2,4-triazolo[1,5-a]pyridin-8-ol (CAS: 1257706-88-9) represents a compelling case study in the intersection of chemical biology and drug discovery. Its dual functionality as a kinase inhibitor and antimicrobial agent, coupled with recent synthetic advancements, underscores its potential as a multifunctional therapeutic scaffold. Future research directions should focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications through targeted structural modifications.